Cas no 120161-04-8 (1H-Benzimidazol-2-amine,N-2-propen-1-yl-)

• Product name: 1H-Benzimidazol-2-amine,N-2-propen-1-yl-
• CAS No: 120161-04-8
• MF: C₁₀H₁₁N₃
• MW: 173.21444
• CID: 105099
• PubChem ID: 11171255

1H-Benzimidazol-2-amine,N-2-propen-1-yl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazol-2-amine,N-2-propen-1-yl-
• 1H-Benzimidazol-2-amine,N-2-propenyl-(9CI)
• N-prop-2-enyl-1H-benzimidazol-2-amine
• 120161-04-8
• SCHEMBL1062172
• AKOS009002405
• N-Allyl-1H-benzo[d]imidazol-2-amine

• Inchi： InChI=1S/C10H11N3/c1-2-7-11-10-12-8-5-3-4-6-9(8)13-10/h2-6H,1,7H2,(H2,11,12,13)
• InChI Key： RZBMLTMSOBRUBM-UHFFFAOYSA-N
• SMILES： C(NC1NC2C=CC=CC=2N=1)C=C

Computed Properties

• Exact Mass: 173.095297364g/mol
• Monoisotopic Mass: 173.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 40.7Ų